Cas no 1897262-26-8 (1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine
• CAS No: 1897262-26-8
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6454438
• PubChem ID: 117398434
• Update Time: 2025-05-19

1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine
• 1897262-26-8
• EN300-1905033
• [1-(3-bromo-2-fluorophenyl)cyclobutyl]methanamine

• Inchi： 1S/C11H13BrFN/c12-9-4-1-3-8(10(9)13)11(7-14)5-2-6-11/h1,3-4H,2,5-7,14H2
• InChI Key： PIXACMXMKZECDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1(CN)CCC1

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine

Professional Introduction to 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine (CAS No. 1897262-26-8)

1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine, identified by its CAS number 1897262-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutylmethanamine core appended with a halogenated aromatic ring, which makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine combines the rigidity of the cyclobutane ring with the electronic and steric properties of the bromo and fluoro substituents on the phenyl ring. This unique combination offers several advantages in terms of binding affinity, metabolic stability, and potential pharmacological activity. The presence of both bromine and fluorine atoms introduces multiple points of interaction with biological targets, making this compound an intriguing subject for medicinal chemists.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The cyclobutylmethanamine scaffold, in particular, has been extensively studied due to its ability to modulate various biological pathways. Researchers have been exploring its utility in the design of small-molecule inhibitors targeting enzymes involved in cancer, inflammation, and neurodegenerative diseases. The halogenated phenyl ring further enhances the compound's pharmacological profile by improving its lipophilicity and binding interactions with protein targets.

One of the most compelling aspects of 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine is its potential as a building block for more complex drug candidates. The cyclobutylmethanamine moiety can serve as a privileged scaffold, providing a stable core structure that can be modified through various chemical transformations. This flexibility allows medicinal chemists to fine-tune the properties of the compound, such as solubility, bioavailability, and target specificity.

The bromo and fluoro substituents on the phenyl ring play a crucial role in determining the compound's biological activity. Bromine atoms are known to enhance binding affinity by introducing hydrophobic interactions and halogen bonds, while fluorine atoms can modulate metabolic stability and improve pharmacokinetic profiles. These features make 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine an attractive candidate for further optimization towards therapeutic agents.

Recent studies have demonstrated the potential of halogenated aromatic compounds in the treatment of various diseases. For instance, researchers have reported promising results using similar scaffolds in the development of kinase inhibitors, which are essential in cancer therapy. The ability of 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine to interact with such kinases has been explored through computational modeling and experimental validation. These studies suggest that this compound may exhibit inhibitory activity against multiple targets, making it a versatile tool for drug discovery.

The synthesis of 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine involves several key steps that highlight its synthetic accessibility. The preparation typically begins with the functionalization of a bromo-substituted phenyl derivative followed by coupling with a cyclobutyl methanamine precursor. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods ensure that the final product is suitable for further biological evaluation.

In conclusion, 1-(3-bromo-2-fluorophenyl)cyclobutylmethanamine (CAS No. 1897262-26-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel drug candidates. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.